Cas no 1017428-98-6 (1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone)

• Product Name: 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone
• CAS No: 1017428-98-6
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 5690646
• PubChem ID: 24276108
• Update Time: 2025-05-19

1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6,7-dimethylquinolin-3-yl)ethanone
• 1017428-98-6
• SB70204
• 1-(2-Chloro-6,7-dimethyl-quinolin-3-yl)-ethanone
• Ethanone, 1-(2-chloro-6,7-dimethyl-3-quinolinyl)-
• 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone

• Inchi： 1S/C13H12ClNO/c1-7-4-10-6-11(9(3)16)13(14)15-12(10)5-8(7)2/h4-6H,1-3H3
• InChI Key： RUIXZVMGZPALTH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=C2C=C(C)C(C)=CC2=N1

Computed Properties

• Exact Mass: 233.0607417g/mol
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 346.2±37.0 °C(Predicted)
• pka: -0.67±0.50(Predicted)

Additional information on 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone

Introduction to 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone (CAS No. 1017428-98-6)

1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1017428-98-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a quinoline core substituted with chloro and methyl groups, has garnered attention due to its structural complexity and potential biological activities. The quinoline scaffold is well-documented for its role in various pharmacological applications, making this derivative a subject of extensive interest in drug discovery.

The structural framework of 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone consists of a benzene ring fused to a pyridine ring, with additional functional groups that modulate its chemical properties. The presence of a chloro group at the 2-position and methyl groups at the 6 and 7 positions enhances its reactivity and specificity, which are crucial for designing targeted therapeutic agents. This compound’s molecular structure not only contributes to its unique chemical behavior but also opens up avenues for further functionalization and derivatization.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The specific substitution pattern in 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone makes it a promising candidate for developing novel pharmaceuticals. Researchers have been particularly interested in how the electron-withdrawing nature of the chloro group interacts with the electron-rich quinoline system, influencing its reactivity and biological efficacy.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. The ketone functionality at the 3-position provides a site for further chemical modifications, allowing chemists to explore diverse pharmacophores. This versatility has made 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone a valuable building block in medicinal chemistry.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For instance, modifications to the quinoline core have led to the development of drugs effective against drug-resistant pathogens. The chloro and methyl substituents in 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone may play a role in enhancing binding affinity to biological targets, thereby improving drug efficacy. This underscores the compound’s significance in ongoing research efforts.

The synthesis of 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly used to construct the quinoline backbone and introduce the desired substituents. These synthetic strategies reflect the compound’s complexity and highlight the expertise required for its production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone and biological targets. These studies provide insights into how the compound binds to receptors or enzymes, which is essential for optimizing its pharmacological properties. The integration of experimental data with computational methods has accelerated the discovery process for this class of compounds.

The pharmacological profile of 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone is still under investigation, but preliminary findings suggest promising applications in treating various diseases. Its ability to modulate key biological pathways makes it a candidate for developing treatments against conditions such as cancer and infectious diseases. As research progresses, it is expected that more detailed information about its mechanism of action will emerge.

In conclusion, 1-(2-Chloro-6,7-dimethylquinolin-3-yl)ethanone (CAS No. 1017428-98-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in drug discovery efforts. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in addressing contemporary healthcare challenges.